Cas no 40528-00-5 (9-chloro-2,3-dihydro-1H-cyclopentabquinoline)

9-Chloro-2,3-dihydro-1H-cyclopenta[b]quinoline is a bicyclic heteroaromatic compound featuring a fused cyclopentane-quinoline structure with a chloro substituent at the 9-position. This scaffold is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The chloro group enhances reactivity for further functionalization, while the rigid bicyclic framework offers structural stability. Its unique combination of aromatic and aliphatic characteristics makes it suitable for applications in ligand design, catalysis, and drug discovery. The compound’s well-defined structure and synthetic accessibility further support its utility in targeted chemical synthesis.
9-chloro-2,3-dihydro-1H-cyclopentabquinoline structure
40528-00-5 structure
Product Name:9-chloro-2,3-dihydro-1H-cyclopentabquinoline
CAS No:40528-00-5
MF:C12H10ClN
MW:203.667501926422
MDL:MFCD05670710
CID:1112102
PubChem ID:597871
Update Time:2025-11-02

9-chloro-2,3-dihydro-1H-cyclopentabquinoline Chemical and Physical Properties

Names and Identifiers

    • 9-chloro-2,3-dihydro-1H-cyclopenta[b]quinoline
    • 4-Chlor-2,3-trimethylenchinolin
    • 4-Chloro-2,3-trimethylenequinoline
    • HMS2867H19
    • SR-01000092263
    • SR-01000092263-1
    • MS-3666
    • BP-12010
    • AKOS005109908
    • 40528-00-5
    • ALBB-030119
    • MFCD05670710
    • CS-0316001
    • 9-chloro-1H,2H,3H-cyclopenta[b]quinoline
    • CHEMBL1890998
    • DTXSID30344565
    • 4-chloro-2,3-trimethylenquinoline
    • SCHEMBL5467926
    • SMR000550788
    • MLS001195604
    • 9-chloro-2,3-dihydro-1H-cyclopentabquinoline
    • MDL: MFCD05670710
    • Inchi: 1S/C12H10ClN/c13-12-8-4-1-2-6-10(8)14-11-7-3-5-9(11)12/h1-2,4,6H,3,5,7H2
    • InChI Key: GSUKEUPKOXDHCG-UHFFFAOYSA-N
    • SMILES: ClC1C2C=CC=CC=2N=C2C=1CCC2

Computed Properties

  • Exact Mass: 203.05000
  • Monoisotopic Mass: 203.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 3.37690

9-chloro-2,3-dihydro-1H-cyclopentabquinoline Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

9-chloro-2,3-dihydro-1H-cyclopentabquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR322695-100mg
9-Chloro-2,3-dihydro-1H-cyclopenta[b]quinoline
40528-00-5
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£59.00 2025-02-20
abcr
AB306853-500 mg
9-Chloro-2,3-dihydro-1H-cyclopenta[b]quinoline, 95%; .
40528-00-5 95%
500mg
€406.00 2023-06-21
abcr
AB306853-1 g
9-Chloro-2,3-dihydro-1H-cyclopenta[b]quinoline, 95%; .
40528-00-5 95%
1g
€489.50 2023-06-21
abcr
AB306853-5 g
9-Chloro-2,3-dihydro-1H-cyclopenta[b]quinoline, 95%; .
40528-00-5 95%
5g
€1324.50 2023-06-21
TRC
T776508-10mg
9-chloro-2,3-dihydro-1H-cyclopenta[b]quinoline
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$ 50.00 2022-06-02
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$ 115.00 2022-06-02
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$ 160.00 2022-06-02
Alichem
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eNovation Chemicals LLC
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